N-[2-(3,4-Dimethoxyphenyl)ethyl]-3-methoxybenzenesulfonamide
N-[2-(3,4-Dimethoxyphenyl)ethyl]-3-methoxybenzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
667911-89-9
VCID:
VC0492549
InChI:
InChI=1S/C17H21NO5S/c1-21-14-5-4-6-15(12-14)24(19,20)18-10-9-13-7-8-16(22-2)17(11-13)23-3/h4-8,11-12,18H,9-10H2,1-3H3
SMILES:
COC1=CC(=CC=C1)S(=O)(=O)NCCC2=CC(=C(C=C2)OC)OC
Molecular Formula:
C17H21NO5S
Molecular Weight:
351.4g/mol
N-[2-(3,4-Dimethoxyphenyl)ethyl]-3-methoxybenzenesulfonamide
CAS No.: 667911-89-9
Main Products
VCID: VC0492549
Molecular Formula: C17H21NO5S
Molecular Weight: 351.4g/mol
CAS No. | 667911-89-9 |
---|---|
Product Name | N-[2-(3,4-Dimethoxyphenyl)ethyl]-3-methoxybenzenesulfonamide |
Molecular Formula | C17H21NO5S |
Molecular Weight | 351.4g/mol |
IUPAC Name | N-[2-(3,4-dimethoxyphenyl)ethyl]-3-methoxybenzenesulfonamide |
Standard InChI | InChI=1S/C17H21NO5S/c1-21-14-5-4-6-15(12-14)24(19,20)18-10-9-13-7-8-16(22-2)17(11-13)23-3/h4-8,11-12,18H,9-10H2,1-3H3 |
Standard InChIKey | HZGHUFHQQLSHFS-UHFFFAOYSA-N |
SMILES | COC1=CC(=CC=C1)S(=O)(=O)NCCC2=CC(=C(C=C2)OC)OC |
Canonical SMILES | COC1=CC(=CC=C1)S(=O)(=O)NCCC2=CC(=C(C=C2)OC)OC |
PubChem Compound | 983823 |
Last Modified | Nov 11 2021 |
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